3-(5-Methylfuran-2-yl)-3-oxopropanenitrile
Overview
Description
“3-(5-Methylfuran-2-yl)-3-oxopropanenitrile” belongs to the class of organic compounds known as heteroaromatic compounds. These compounds contain an aromatic ring where a carbon atom is linked to a hetero atom .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2-acetyl-5-methylfuran, a derivative of furan, was achieved from 2-acetylpyridine and 5-methylfurfural . Another study reported the synthesis of a pyrazoline derivative from a biomass-derived aldehyde .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For example, 2-acetyl-5-methylfuran was characterized using FT-IR, FT-Raman, UV–vis, and 1H NMR spectroscopic techniques .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the catalytic protodeboronation of pinacol boronic esters was reported, which involves a radical approach . Another study reported the use of a pyrazoline-based compound as a fluorescent chemosensor for the detection of Cd2+ ion .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, 3-(5-methylfuran-2-yl)acrylic acid has a molecular weight of 152.147 Da and a monoisotopic mass of 152.047348 Da .Scientific Research Applications
Oxidative Cyclizations
3-Oxopropanenitriles, including 3-(5-Methylfuran-2-yl)-3-oxopropanenitrile, have been used in oxidative cyclizations. Manganese(III) acetate-mediated oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes have been explored for the synthesis of 4,5-dihydrofuran-3-carbonitriles containing heterocycles (Yılmaz et al., 2005). This process is significant for creating complex molecular structures that have potential applications in various fields including materials science and pharmaceuticals.
Synthesis of Novel Derivatives
The compound has been utilized as a starting material for synthesizing a range of novel derivatives. For instance, reactions involving 3-(3-methylbenzofuran-2-yl)-3-oxopropanenitrile have been conducted to produce compounds such as pyrazoles, oximes, hydrazones, and benzoxazines, demonstrating significant antimicrobial activity against various bacterial and fungal species (Abdel‐Aziz et al., 2009).
Catalytic Dimerization in Biomass Derivatives
In the field of green chemistry, this compound derivatives have been implicated in the catalytic dimerization of bio-based substances. For example, the dimerization of 5-methylfurfuryl alcohol to produce bis(5-methylfuran-2-yl) methane has been explored, showcasing the potential of these compounds in developing sustainable chemical processes (Jin et al., 2020).
Synthesis of Heterocyclic Compounds
This compound and its derivatives have been extensively used in the synthesis of heterocyclic compounds. Various studies have highlighted methods for creating different heterocyclic structures derived from this compound, indicating its utility in organic synthesis and potential for creating pharmacologically active molecules (Fadda et al., 2014).
Electrochromic Properties
Studies have also investigated the electrochromic properties of polymers and copolymers derived from 3-oxopropanenitriles. These findings suggest applications in the development of electrochromic devices (ECDs), which are important for energy-saving smart windows and displays (Abaci et al., 2016).
Anticancer Activities
New heterocyclic compounds based on this compound derivatives have been synthesized and evaluated for their potential anticancer activities. This research highlights the compound's relevance in the development of new therapeutic agents (Metwally et al., 2016).
Mechanism of Action
Target of Action
Compounds containing a furan ring, such as this one, have been known to exhibit inhibitory activity against certain enzymes . For instance, a related compound, gancochlearol C, has shown high inhibitory activity against the recombinant isoform of arylamine N-acetyltransferase 2 (NAT2), involved in the synthesis of lipids in the cell wall of mycobacteria .
Mode of Action
For instance, a furan-based chalcone derivative named DKO1 has shown substantial antibacterial and biofilm disruptive action . It’s plausible that 3-(5-Methylfuran-2-yl)-3-oxopropanenitrile might interact with its targets in a similar manner, leading to changes in the cellular processes.
Biochemical Pathways
For example, the low-temperature oxidation (LTO) mechanisms of the 2-methylfuran (2-MF) biofuel have been explored, involving the addition of O2 to the main furylCH2 radical .
Result of Action
aeruginosa-induced inflammation, oxidative stress, lipid peroxidation, and apoptosis in zebrafish larvae .
Action Environment
Factors such as temperature, ph, and the presence of other substances can significantly affect the activity of similar compounds .
Safety and Hazards
Future Directions
The use of biomass-derived aldehydes in the synthesis of heterocyclic compounds is a promising area of research. For instance, a study reported the synthesis of a new ligand from 2-acetylpyridine and 5-methylfurfural, a biomass-derived aldehyde . This suggests potential future directions for the development of new compounds using renewable resources.
Biochemical Analysis
Biochemical Properties
It is known that furan derivatives can interact with various enzymes and proteins
Cellular Effects
Furan derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The temporal effects of 3-(5-Methylfuran-2-yl)-3-oxopropanenitrile in laboratory settings, including its stability, degradation, and long-term effects on cellular function, have not been extensively studied .
Metabolic Pathways
The metabolic pathways involving this compound are not well-characterized
Properties
IUPAC Name |
3-(5-methylfuran-2-yl)-3-oxopropanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c1-6-2-3-8(11-6)7(10)4-5-9/h2-3H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLDNLHMYMGVEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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